4-[Bis(2-methoxy-2-oxoethyl)amino]-3-[2-[2-[bis(2-methoxy-2-oxoethyl)amino]-5-methylphenoxy]ethoxy]benzoic acid

• Molecular Formula: C28H34N2O12
• Molecular Weight: 590.6 g/mol
• IUPAC Name: 4-[bis(2-methoxy-2-oxoethyl)amino]-3-[2-[2-[bis(2-methoxy-2-oxoethyl)amino]-5-methylphenoxy]ethoxy]benzoic acid
• InChI: InChI=1S/C28H34N2O12/c1-18-6-8-20(29(14-24(31)37-2)15-25(32)38-3)22(12-18)41-10-11-42-23-13-19(28(35)36)7-9-21(23)30(16-26(33)39-4)17-27(34)40-5/h6-9,12-13H,10-11,14-17H2,1-5H3,(H,35,36)
• InChI Key: RWTZLXYVBYKXAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N(CC(=O)OC)CC(=O)OC)OCCOC2=C(C=CC(=C2)C(=O)O)N(CC(=O)OC)CC(=O)OC

Description

4-[Bis(2-methoxy-2-oxoethyl)amino]-3-[2-[2-[bis(2-methoxy-2-oxoethyl)amino]-5-methylphenoxy]ethoxy]benzoic acid is a complex organic compound with potential applications in various scientific fields. This compound is characterized by its intricate structure, which includes multiple methoxy and oxoethyl groups, making it a subject of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

The synthesis of 4-[Bis(2-methoxy-2-oxoethyl)amino]-3-[2-[2-[bis(2-methoxy-2-oxoethyl)amino]-5-methylphenoxy]ethoxy]benzoic acid involves several steps, each requiring specific reaction conditions. The synthetic route typically starts with the preparation of intermediate compounds, which are then subjected to further reactions to form the final product. Industrial production methods may involve optimizing these steps to increase yield and purity while minimizing costs and environmental impact .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

4-[Bis(2-methoxy-2-oxoethyl)amino]-3-[2-[2-[bis(2-methoxy-2-oxoethyl)amino]-5-methylphenoxy]ethoxy]benzoic acid has a wide range of scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it may be studied for its potential interactions with biological systems, while in medicine, it could be explored for its therapeutic properties. Industrial applications might include its use in the production of specialized materials or as a catalyst in chemical reactions .

Mechanism of Action

The mechanism of action of 4-[Bis(2-methoxy-2-oxoethyl)amino]-3-[2-[2-[bis(2-methoxy-2-oxoethyl)amino]-5-methylphenoxy]ethoxy]benzoic acid involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. Understanding these mechanisms is crucial for developing new applications and optimizing existing ones .

Comparison with Similar Compounds

When compared to similar compounds, 4-[Bis(2-methoxy-2-oxoethyl)amino]-3-[2-[2-[bis(2-methoxy-2-oxoethyl)amino]-5-methylphenoxy]ethoxy]benzoic acid stands out due to its unique structure and properties. Similar compounds include (2E)-4-{[Bis(2-methoxy-2-oxoethyl)carbamoyl]amino}-4-oxo-2-butenoic acid, which shares some structural features but differs in its overall configuration and reactivity .